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Compound of Interest

Compound Name: Terbium-161

Cat. No.: B1209772 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the purification of Terbium-161 (¹⁶¹Tb) from

irradiated Gadolinium-160 (¹⁶⁰Gd) targets. This resource offers detailed troubleshooting guides,

frequently asked questions (FAQs), experimental protocols, and comparative data to address

common challenges encountered during the separation process.

Frequently Asked Questions (FAQs)
Q1: What is the primary challenge in separating ¹⁶¹Tb from a ¹⁶⁰Gd target?

The main difficulty lies in the chemical similarity of adjacent lanthanides.[1][2] Terbium and

Gadolinium, being neighbors in the lanthanide series, exhibit very similar chemical properties

and exist predominantly in a trivalent oxidation state, making their separation challenging.[1][2]

Q2: What are the most common methods for ¹⁶¹Tb purification?

The most prevalent methods are cation exchange chromatography and extraction

chromatography.[3][4][5] These techniques utilize resins such as Sykam, Dowex 50W, LN

resin, and LN2 resin to effectively separate ¹⁶¹Tb from the bulk ¹⁶⁰Gd target material.[2][3][6][7]

Q3: What is the expected radionuclidic purity of the final ¹⁶¹Tb product?

With optimized purification methods, a radionuclidic purity of over 99.9% can be achieved.[8]

Q4: Can the ¹⁶⁰Gd target material be recycled?
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Yes, recycling the expensive enriched ¹⁶⁰Gd is possible and economically advantageous.[6]

The gadolinium fractions collected during the separation process can be recovered, converted

back to the oxide form (Gd₂O₃), and reused for subsequent irradiations.[6]

Q5: What are the key quality control checks for the purified ¹⁶¹Tb?

Essential quality control measures include:

Radionuclidic purity assessment: Typically performed using gamma-ray spectrometry to

identify and quantify any radioactive impurities.[3]

Radiochemical purity analysis: Often determined by radio thin-layer chromatography (radio-

TLC) to ensure the ¹⁶¹Tb is in the desired chemical form.[3]

Radiolabeling yield: Assessed by reacting the purified ¹⁶¹Tb with a chelator like DOTA to

confirm its suitability for producing radiopharmaceuticals.[3][9]
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Issue Potential Cause(s) Recommended Solution(s)

Low ¹⁶¹Tb Recovery Yield

Incomplete Elution: The elution

volume or concentration of the

eluent may be insufficient to

fully recover the ¹⁶¹Tb from the

column.

Increase the volume or

concentration of the eluting

acid (e.g., 1 M HNO₃ or HCl).

[6] Monitor the column effluent

with a radiation detector to

ensure all activity has been

eluted.

Co-elution with Gadolinium:

Poor separation between ¹⁶¹Tb

and the bulk Gd target can

lead to the ¹⁶¹Tb fraction being

discarded with the Gd waste.

Optimize the separation

parameters, including the type

of resin, eluent composition

and concentration, and flow

rate. Consider using a two-

column system for enhanced

purification.[2][3]

Channeling in the Column:

Uneven packing of the

chromatography resin can lead

to inefficient separation and

loss of product.

Ensure the resin is packed

uniformly in the column. Dry

packing followed by wet

conditioning is a common

practice.[6]

Poor Separation of ¹⁶¹Tb and

¹⁶⁰Gd

Inappropriate Resin Choice:

The selected resin may not

have a sufficient separation

factor for Tb and Gd.

For extraction chromatography,

LN2 resin is often

recommended for adjacent

lanthanide separation.[6][10]

For cation exchange, resins

like Sykam or Dowex 50W with

α-hydroxyisobutyric acid (α-

HIBA) as the eluent are

effective.[3][7]

Incorrect Eluent Concentration:

The concentration of the eluent

is critical for achieving good

separation.

Perform optimization

experiments with varying

eluent concentrations. For

example, when using LN resin,

a rinse with 0.2 M HNO₃ can
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remove Gd, while 1 M HNO₃

elutes Tb.[6]

High Flow Rate: A flow rate

that is too high can reduce the

interaction time between the

sample and the resin, leading

to poor resolution.

Optimize the flow rate. A

common starting point is 1

mL/min for many column sizes.

[6]

Radionuclidic Impurities in

Final Product

Activation of Impurities in

Target Material: The initial

¹⁶⁰Gd target may contain other

stable isotopes that become

activated during neutron

irradiation.

Use highly enriched ¹⁶⁰Gd

target material (e.g., >98%) to

minimize the production of

unwanted radioisotopes.[1][3]

A two-column purification

system can also help remove

these impurities.[3]

Incomplete Separation from

Other Lanthanides: Trace

amounts of other lanthanides

in the target can lead to co-

produced radioisotopes.

The purification method should

be robust enough to separate

Tb from other potential

lanthanide impurities. The use

of α-HIBA in cation exchange

chromatography is particularly

effective for separating various

lanthanides.[3][11]

Low Radiochemical Purity

Presence of Competing Metal

Ions: Contamination with

stable metal ions can interfere

with subsequent radiolabeling

reactions.

Ensure all reagents and

labware are of high purity (e.g.,

trace-metal grade). The

purification process itself

should remove most metallic

impurities.

Formation of Colloids or

Hydrolysis: Improper pH or

solution conditions can lead to

the formation of ¹⁶¹Tb colloids.

The final product is typically

eluted in a dilute acid solution

(e.g., 0.05 M HCl) to maintain

its ionic form and prevent

hydrolysis.[3]
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Experimental Protocols
Protocol 1: Extraction Chromatography with LN2 Resin
This protocol is based on a method developed for the efficient separation of Terbium from

Gadolinium.[6]

Target Dissolution: Dissolve the irradiated ¹⁶⁰Gd₂O₃ target in high-purity nitric acid (HNO₃).

Column Preparation:

Dry pack a column with 20-50 µm bead size LN2 extraction chromatography resin.

Pre-condition the column by passing 3 mL of 1 M HNO₃, followed by 14 mL of 0.1 M HNO₃

at a flow rate of 1 mL/min.

Loading: Dissolve the target material in 5.6 mL of 0.1 M HNO₃ and load it onto the column.

Gadolinium Removal (Rinse): Rinse the column with 12 mL of 0.2 M HNO₃ to elute the bulk

of the ¹⁶⁰Gd. Collect this fraction for potential Gd recycling.

Terbium Elution: Elute the purified ¹⁶¹Tb using 3 mL of 1 M HNO₃. Collect the eluate in

fractions (e.g., 0.5 mL) to isolate the peak activity.

Gadolinium Recycling (Optional):

Collect the load and rinse fractions containing the ¹⁶⁰Gd.

Dry the solution (e.g., with argon gas at 130°C) to yield Gd(NO₃)₃·6H₂O.

Heat the residue to 400°C to decompose the nitrate to gadolinium oxide (Gd₂O₃) for reuse.

[6]

Protocol 2: Cation Exchange and Extraction
Chromatography (Two-Column System)
This protocol combines cation exchange and extraction chromatography for high-purity ¹⁶¹Tb

production.[3]
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Target Dissolution: Dissolve the irradiated ¹⁶⁰Gd₂O₃ target in an appropriate acid.

Column 1: Cation Exchange Chromatography:

Prepare a column with Sykam resin.

Load the dissolved target material onto the column.

Elute with 0.13 M α-hydroxyisobutyric acid (α-HIBA) at a pH of 4.5 and a flow rate of 0.6

mL/min to separate ¹⁶¹Tb from ¹⁶⁰Gd and other impurities.

Column 2: Extraction Chromatography (Concentration and Final Purification):

Prepare a column with LN3 resin.

Load the ¹⁶¹Tb-containing fractions from the first column onto the LN3 resin.

Elute the final, concentrated ¹⁶¹TbCl₃ product with a small volume (e.g., 500 µL) of 0.05 M

HCl.[3]

Data Presentation
Table 1: Comparison of Separation Parameters for LN2 Resin[6][10]

Resin Mass Gd Load Mass Tb Recovery
Gd/Tb Separation
Factor

300 mg 19.5 mg 67% 1600

2.7 g 87 mg 98% 3800

Table 2: Performance of a Semi-Automated Purification System Using TrisKem Resins[12][13]
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Parameter Result

¹⁶¹Tb Recovery 96-98%

¹⁶⁰Gd Reduction From 2 mg to ~1 µg

Final Product Purity (¹⁶¹Tb) ≥ 98%

Visualizations
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Caption: Experimental workflow for the production and purification of ¹⁶¹Tb.
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Caption: Troubleshooting guide for low ¹⁶¹Tb recovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1209772?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209772?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Separation of terbium as a first step towards high purity terbium-161 for medical
applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02694B [pubs.rsc.org]

2. eichrom.com [eichrom.com]

3. Production and characterization of no-carrier-added 161Tb as an alternative to the
clinically-applied 177Lu for radionuclide therapy - PMC [pmc.ncbi.nlm.nih.gov]

4. 161Tb [prismap.eu]

5. Terbium radionuclides for theranostic applications in nuclear medicine: from atom to
bedside - PMC [pmc.ncbi.nlm.nih.gov]

6. cyclotron.tamu.edu [cyclotron.tamu.edu]

7. Separation of terbium-161 from gadolinium target irradiated in nuclear reactor
[inis.iaea.org]

8. jnm.snmjournals.org [jnm.snmjournals.org]

9. researchgate.net [researchgate.net]

10. Efficient separation method for terbium and gadolinium using LN2 resin - American
Chemical Society [acs.digitellinc.com]

11. researchgate.net [researchgate.net]

12. jnm.snmjournals.org [jnm.snmjournals.org]

13. A simple and automated method for 161Tb purification and ICP-MS analysis of 161Tb -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Optimizing Terbium-161
Purification from Gadolinium-160 Targets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209772#optimizing-the-purification-of-terbium-161-
from-gadolinium-160-targets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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